Cas no 1858549-19-5 (2,2-Dimethyl-3-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-Dimethyl-3-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1858549-19-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6122017
• PubChem ID: 130844537
• Update Time: 2025-05-20

2,2-Dimethyl-3-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1796443
• 2,2-dimethyl-3-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid
• 1858549-19-5
• 2,2-Dimethyl-3-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H15NO2/c1-7-6-13-5-4-8(7)9-10(11(14)15)12(9,2)3/h4-6,9-10H,1-3H3,(H,14,15)
• InChI Key： CRXKPAFDFOSYBD-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CN=CC=2C)C1(C)C)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-Dimethyl-3-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-Dimethyl-3-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1858549-19-5)

2,2-Dimethyl-3-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1858549-19-5) is a structurally unique compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropane core with a 3-methylpyridin-4-yl substituent, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways.

The compound's carboxylic acid functional group enhances its solubility and reactivity, which is critical for medicinal chemistry applications. Recent studies highlight its role in the synthesis of small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory and metabolic disorders. With the growing demand for precision medicine, 2,2-Dimethyl-3-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid is being explored for its structure-activity relationships (SAR) in optimizing drug efficacy.

In the agrochemical sector, this compound's heterocyclic and cyclopropyl motifs are being investigated for their potential in developing next-generation pesticides. Its stability under environmental conditions makes it a viable candidate for sustainable crop protection solutions. As the industry shifts toward green chemistry, the compound's biodegradability profile is a key focus area.

From a synthetic chemistry perspective, CAS No. 1858549-19-5 presents challenges and opportunities in stereoselective synthesis. Advanced techniques like asymmetric catalysis and flow chemistry are being employed to improve yield and purity. The compound's chiral centers also make it valuable for enantioselective transformations, a hot topic in organic synthesis.

Analytical characterization of 2,2-Dimethyl-3-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid relies on techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure compliance with pharmaceutical quality standards and facilitate its integration into high-throughput screening platforms. The compound's physicochemical properties, including logP and pKa, are well-documented to support ADMET profiling.

Market trends indicate rising interest in CAS No. 1858549-19-5 from contract research organizations (CROs) and academic labs. Its versatility aligns with the demand for multifunctional building blocks in drug discovery pipelines. Additionally, its potential applications in material science, such as polymer modification, are under exploration.

In summary, 2,2-Dimethyl-3-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid represents a compelling case study in interdisciplinary chemistry. Its structural novelty and broad applicability position it as a valuable asset in both pharmaceutical and agrochemical innovation. Future research will likely focus on scaling up synthesis and expanding its therapeutic and industrial utility.